Cas no 45015-91-6 (Butanedioic acid,2-(propylthio)-)

Butanedioic acid,2-(propylthio)- structure
45015-91-6 structure
Product Name:Butanedioic acid,2-(propylthio)-
CAS No:45015-91-6
MF:C7H12O4S
MW:192.232781410217
CID:332857
PubChem ID:351194
Update Time:2025-04-19

Butanedioic acid,2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-(propylthio)-
    • 2-propylsulfanylbutanedioic acid
    • SCHEMBL8926873
    • NSC519507
    • 45015-91-6
    • NSC-519507
    • 2-(Propylsulfanyl)butanedioic acid
    • DTXSID20325828
    • Inchi: 1S/C7H12O4S/c1-2-3-12-5(7(10)11)4-6(8)9/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
    • InChI Key: VSXFXFSHZGLCKR-UHFFFAOYSA-N
    • SMILES: S(CCC)C(C(=O)O)CC(=O)O

Computed Properties

  • Exact Mass: 192.04563003g/mol
  • Monoisotopic Mass: 192.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 99.9Ų
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